4-chloro-N-(2,6-dichloro-3-methylphenyl)butanamide

• IUPAC Name: 4-chloro-N-(2,6-dichloro-3-methylphenyl)butanamide
• InChI: InChI=1S/C11H12Cl3NO/c1-7-4-5-8(13)11(10(7)14)15-9(16)3-2-6-12/h4-5H,2-3,6H2,1H3,(H,15,16)
• InChI Key: DMEQQOKPRICYEB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=C(C=C1)Cl)NC(=O)CCCCl)Cl
• Molecular Formula: C11H12Cl3NO
• Molecular Weight: 280.6 g/mol

Description

4-chloro-N-(2,6-dichloro-3-methylphenyl)butanamide is a chemical compound with the CAS Number: 568551-64-4. It has a molecular weight of 280.58 and its IUPAC name is 4-chloro-N-(2,6-dichloro-3-methylphenyl)butanamide. It is also known as Chlorfenapyr, a pyrrole insecticide and acaricide developed by the Japanese company Otsuka Chemical in the 1980s.

Molecular Structure Analysis

The InChI code for this compound is 1S/C11H12Cl3NO/c1-7-4-5-8(13)11(10(7)14)15-9(16)3-2-6-12/h4-5H,2-3,6H2,1H3,(H,15,16). This code provides a specific representation of the molecular structure of the compound.

Scientific Research Applications

Protein and Cell Membrane Modifications

One study explores the use of a chloroamide compound for protein and cell membrane iodinations. This process, which involves a sparingly soluble chloroamide, indicates minimal damage to proteins and living cells, suggesting potential applications in biochemical research for modifying biomolecules with minimal toxicity (Fraker & Speck, 1978).

Synthesis and Biological Activity

Another area of research focuses on the synthesis of N-(substituted-phenyl)-4-{(4-[(E)-3-phenyl-2-propenyl]-1-piperazinyl} butanamides and their in vitro and in vivo evaluation as tyrosinase and melanin inhibitors. This highlights the compound's potential in developing treatments for conditions related to pigmentation, showcasing a direct application in medicinal chemistry and pharmacology (Raza et al., 2019).

Pharmacokinetics and Metabolism Studies

The synthesis of "4-[[(4-chlorophenyl) (5-fluoro-2-hydroxyphenyl)-methylene]amino] butanamide," labelled with carbon-14, for pharmacokinetic and metabolism studies is another significant application. This research aids in understanding the metabolic pathways and pharmacokinetic profiles of therapeutic agents, essential for drug development (Allen & Giffard, 1982).

Chemical Synthesis and Material Science

Research into the conditions for chlorine transfer from an aryl isocyanide dichloride byproduct in the polyurethane production chain explores the chemical interactions relevant to materials science. This study provides insights into the impurities that may form in polyurethane production, indicating the importance of understanding chemical reactivity for industrial applications (Callison et al., 2012).

Electrocatalytic Synthesis

The use of mesoporous nitrogen-doped carbon derived from certain compounds for the electrocatalytic synthesis of hydrogen peroxide represents an application in sustainable chemistry. This research points towards developing safe, sustainable, and cost-effective methods for producing hydrogen peroxide, a widely used chemical (Fellinger et al., 2012).